molecular formula C6H9ClN2S B8792164 4-(Chloromethyl)-N,N-dimethyl-1,3-thiazol-2-amine CAS No. 13242-92-7

4-(Chloromethyl)-N,N-dimethyl-1,3-thiazol-2-amine

Cat. No.: B8792164
CAS No.: 13242-92-7
M. Wt: 176.67 g/mol
InChI Key: DMLCXKGYCJOQLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Chloromethyl)-N,N-dimethyl-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C6H9ClN2S and its molecular weight is 176.67 g/mol. The purity is usually 95%.
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Properties

CAS No.

13242-92-7

Molecular Formula

C6H9ClN2S

Molecular Weight

176.67 g/mol

IUPAC Name

4-(chloromethyl)-N,N-dimethyl-1,3-thiazol-2-amine

InChI

InChI=1S/C6H9ClN2S/c1-9(2)6-8-5(3-7)4-10-6/h4H,3H2,1-2H3

InChI Key

DMLCXKGYCJOQLY-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=NC(=CS1)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 15 g (144 mmol) of N,N-dimethylthiourea and excess MgSO4 in 350 ml of acetone was heated to reflux and treated dropwise with a solution of 18.3 g (144 mmol) of 1,3-dichloroacetone in 35 ml of acetone. The resulting mixture was heated at reflux for 1.5 h, allowed to cool, filtered, and concentrated in vacuo. The residue was purified by silica gel chromatography using 20% ethyl acetate in hexane to provide 14.0 g (70%) of the desired compound.
Quantity
15 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
350 mL
Type
solvent
Reaction Step One
Quantity
18.3 g
Type
reactant
Reaction Step Two
Quantity
35 mL
Type
solvent
Reaction Step Two
Yield
70%

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